Cas no 2172629-34-2 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazetidin-3-yl}propanoic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazetidin-3-yl}propanoic acid
• CAS No: 2172629-34-2
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6167870
• PubChem ID: 165583062
• Update Time: 2025-07-23

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazetidin-3-yl}propanoic acid
• EN300-1530526
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]azetidin-3-yl}propanoic acid
• 2172629-34-2

• Inchi： 1S/C26H28N2O5/c1-16(24(29)28-13-18(14-28)17(2)25(30)31)11-12-27-26(32)33-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-11,17-18,23H,12-15H2,1-2H3,(H,27,32)(H,30,31)/b16-11+
• InChI Key： NKOSFGZQBCBRJY-LFIBNONCSA-N
• SMILES： OC(C(C)C1CN(C(/C(/C)=C/CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazetidin-3-yl}propanoic acid

Introduction to 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazetidin-3-yl}propanoic acid (CAS No. 2172629-34-2)

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazetidin-3-yl}propanoic acid, identified by its CAS number 2172629-34-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule represents a convergence of advanced structural features, including a propanoic acid moiety linked to an azetidinyl ring, which is further functionalized with a 2-methylbut-2-enoyl group. The presence of a 9H-fluoren-9-ylmethoxycarbonyl substituent adds an additional layer of complexity, suggesting potential applications in the development of novel bioactive molecules.

The compound’s structural framework is designed to interact with biological targets in a highly specific manner, making it a promising candidate for further exploration in drug discovery. The azetidinyl ring, a six-membered heterocycle containing nitrogen, is known for its ability to mimic certain natural amino acid structures, which can be exploited for the design of peptidomimetics. This feature is particularly relevant in the context of modern medicinal chemistry, where peptidomimetics are increasingly recognized for their therapeutic potential.

The fluoren-9-ylmethoxycarbonyl group is a protecting group commonly used in peptide synthesis, but its incorporation into this molecule suggests broader applications beyond simple peptide chemistry. This moiety can enhance the metabolic stability of the compound and may also influence its pharmacokinetic properties. The overall structure of CAS No. 2172629-34-2 thus presents an intriguing balance between rigidity and flexibility, which could be leveraged to optimize binding affinity and selectivity against biological targets.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target post-translational modifications (PTMs) of proteins. Azetidinyl-based compounds have shown promise in this area due to their ability to mimic peptide backbones while introducing unique chemical functionalities. The presence of the 2-methylbut-2-enoyl group in this molecule may further enhance its ability to interact with specific enzymatic or protein targets, potentially leading to the discovery of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a scaffold for structure-based drug design. The combination of an azetidinyl core with a fluorenylmethoxycarbonyl substituent provides a rich chemical platform for derivatization, allowing chemists to explore diverse chemical space. This flexibility is crucial for identifying compounds with optimal pharmacological profiles, including high potency, selectivity, and favorable pharmacokinetic properties.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Molecules like CAS No. 2172629-34-2 can be computationally modeled to predict their interactions with biological targets, such as enzymes or receptors. These predictions can then guide experimental efforts, significantly reducing the time and cost associated with drug discovery. The integration of computational methods with traditional synthetic chemistry has become indispensable in modern pharmaceutical research.

The synthesis of such complex molecules often presents significant challenges due to the multiple functional groups and stereocenters involved. However, recent developments in synthetic methodology have made it possible to construct intricate structures with greater ease and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in building chiral centers and functional groups that are critical for biological activity.

The potential applications of CAS No. 2172629-34-2 extend beyond traditional small-molecule drug discovery. It may also serve as a key intermediate in the synthesis of biologics or other therapeutic agents that require complex structural motifs. The versatility of this compound underscores its importance as a building block in synthetic organic chemistry and medicinal chemistry.

In conclusion,CAS No. 2172629-34-2, or 2-{1-4-({(9H-fluoren-9 -yl)methoxycarbonyl}amino)-2-methylbut -2-enoylazetidin -3 -yl}propanoic acid, represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and heterocyclic moieties make it an attractive candidate for further exploration in drug discovery and synthetic chemistry. As research continues to uncover new therapeutic targets and methodologies, compounds like this one will undoubtedly play a crucial role in advancing pharmaceutical science.